Cas no 2228605-67-0 (1-(5-methylpyridin-2-yl)cyclobutylmethanol)

• Product Name: 1-(5-methylpyridin-2-yl)cyclobutylmethanol
• CAS No: 2228605-67-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5835355
• PubChem ID: 165783017
• Update Time: 2025-05-23

1-(5-methylpyridin-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyridin-2-yl)cyclobutylmethanol
• 2228605-67-0
• EN300-1808041
• [1-(5-methylpyridin-2-yl)cyclobutyl]methanol

• Inchi： 1S/C11H15NO/c1-9-3-4-10(12-7-9)11(8-13)5-2-6-11/h3-4,7,13H,2,5-6,8H2,1H3
• InChI Key： IWRMTSVKLOUAJY-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C)=CN=2)CCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-methylpyridin-2-yl)cyclobutylmethanol

Recent Advances in the Study of 1-(5-methylpyridin-2-yl)cyclobutylmethanol (CAS: 2228605-67-0)

The compound 1-(5-methylpyridin-2-yl)cyclobutylmethanol (CAS: 2228605-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylmethanol scaffold and 5-methylpyridin-2-yl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug candidates.

One of the key breakthroughs in the study of this compound is its role as an intermediate in the synthesis of novel kinase inhibitors. Researchers have successfully utilized 1-(5-methylpyridin-2-yl)cyclobutylmethanol as a precursor in the development of targeted therapies for cancer and inflammatory diseases. The compound's structural features allow for efficient modification, enabling the creation of derivatives with enhanced selectivity and potency against specific kinase targets.

Recent pharmacological evaluations have revealed that derivatives of 1-(5-methylpyridin-2-yl)cyclobutylmethanol exhibit notable activity against certain protein kinases involved in cell proliferation and inflammation. In particular, these compounds have demonstrated inhibitory effects on JAK (Janus kinase) family members, which are crucial targets in the treatment of autoimmune disorders and certain types of cancer. The structure-activity relationship (SAR) studies have provided valuable insights into how modifications of the cyclobutylmethanol core can influence binding affinity and selectivity.

From a synthetic chemistry perspective, novel routes for the preparation of 1-(5-methylpyridin-2-yl)cyclobutylmethanol have been developed, offering improved yields and scalability. These advancements are particularly important for potential industrial applications, as they address previous challenges in the large-scale production of this compound. Recent publications have described optimized catalytic systems and greener synthetic approaches that reduce the environmental impact of the manufacturing process.

The compound's physicochemical properties have also been thoroughly characterized in recent studies. Researchers have determined key parameters such as solubility, stability, and partition coefficients, which are critical for understanding its drug-like properties. These investigations have confirmed that 1-(5-methylpyridin-2-yl)cyclobutylmethanol possesses favorable characteristics for further drug development, including adequate metabolic stability and reasonable membrane permeability.

Looking forward, current research efforts are focused on exploring the full therapeutic potential of this compound and its derivatives. Several pharmaceutical companies have included 1-(5-methylpyridin-2-yl)cyclobutylmethanol-based compounds in their preclinical pipelines, particularly for indications related to oncology and immune-mediated diseases. The coming years are expected to yield more comprehensive data on the efficacy and safety profiles of these novel therapeutic candidates.

In conclusion, 1-(5-methylpyridin-2-yl)cyclobutylmethanol (CAS: 2228605-67-0) represents an important scaffold in modern medicinal chemistry. Its versatility as a building block for drug discovery, combined with recent synthetic and pharmacological advancements, positions it as a valuable tool for developing next-generation therapeutics. Continued research in this area will likely uncover additional applications and optimize the compound's potential for clinical translation.